Cas no 1030732-97-8 (N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide)

• Product Name: N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide
• CAS No: 1030732-97-8
• MF: C₂₁H₂₄BrN₃O₂
• MW: 430.338164329529
• CID: 6021139
• PubChem ID: 42925224
• Update Time: 2025-07-14

N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z192866942
• EN300-26607387
• N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide
• 1030732-97-8
• (E)-N-[1-(4-Bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide

• Inchi： 1S/C21H24BrN3O2/c1-14-11-18(16(3)25(14)9-10-27-4)12-19(13-23)21(26)24-15(2)17-5-7-20(22)8-6-17/h5-8,11-12,15H,9-10H2,1-4H3,(H,24,26)/b19-12+
• InChI Key： BQDRFXMGDQBTEL-XDHOZWIPSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)NC(/C(/C#N)=C/C1C=C(C)N(CCOC)C=1C)=O

Computed Properties

• Exact Mass: 429.10519g/mol
• Monoisotopic Mass: 429.10519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide

Research Brief on N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide (CAS: 1030732-97-8)

In recent years, the compound N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide (CAS: 1030732-97-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of a bromophenyl group, a cyano functionality, and a pyrrole moiety suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties of this compound, with particular emphasis on its interaction with cellular targets. Preliminary data indicate that 1030732-97-8 exhibits promising activity in inhibiting certain kinase enzymes, which are often implicated in proliferative diseases such as cancer. The compound's ability to selectively bind to these targets while minimizing off-target effects has made it a subject of interest for further optimization and preclinical evaluation.

One of the key challenges in the development of 1030732-97-8 as a therapeutic agent lies in its pharmacokinetic profile. Early-stage research has highlighted the need for structural modifications to enhance its bioavailability and metabolic stability. Recent advancements in synthetic chemistry have enabled the generation of analogs with improved solubility and reduced susceptibility to enzymatic degradation, thereby addressing some of these limitations.

In addition to its potential as a kinase inhibitor, 1030732-97-8 has also been explored for its role in modulating inflammatory pathways. Studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines in vitro, suggesting a possible application in the treatment of autoimmune and inflammatory disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 1030732-97-8 involves a multi-step process, with recent publications detailing optimized routes that improve yield and purity. Key steps include the formation of the pyrrole core, followed by the introduction of the bromophenyl and cyano groups. Advances in catalytic methods have streamlined these procedures, making the compound more accessible for research purposes.

Looking ahead, the continued investigation of 1030732-97-8 and its derivatives holds promise for the discovery of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future research directions may include the exploration of combination therapies and the development of targeted delivery systems to enhance the compound's efficacy.

In conclusion, N-[1-(4-bromophenyl)ethyl]-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enamide represents a compelling case study in the intersection of chemistry and biology. Its diverse pharmacological activities and potential for structural optimization position it as a valuable candidate for further investigation in the quest for innovative treatments for complex diseases.